Cas no 1207055-02-4 (2-(1H-pyrazol-1-yl)-N-{2-(trifluoromethoxy)phenylmethyl}acetamide)

• Product Name: 2-(1H-pyrazol-1-yl)-N-{2-(trifluoromethoxy)phenylmethyl}acetamide
• CAS No: 1207055-02-4
• MF: C₁₃H₁₂F₃N₃O₂
• MW: 299.24849319458
• CID: 6563861
• Update Time: 2025-11-01

2-(1H-pyrazol-1-yl)-N-{2-(trifluoromethoxy)phenylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1H-pyrazol-1-yl)-N-{2-(trifluoromethoxy)phenylmethyl}acetamide
• 2-pyrazol-1-yl-N-[[2-(trifluoromethoxy)phenyl]methyl]acetamide

• Inchi： 1S/C13H12F3N3O2/c14-13(15,16)21-11-5-2-1-4-10(11)8-17-12(20)9-19-7-3-6-18-19/h1-7H,8-9H2,(H,17,20)
• InChI Key： HOSMMOSJYPZJDK-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1OC(F)(F)F)(=O)CN1C=CC=N1

Additional information on 2-(1H-pyrazol-1-yl)-N-{2-(trifluoromethoxy)phenylmethyl}acetamide

Introduction to 2-(1H-pyrazol-1-yl)-N-{2-(trifluoromethoxy)phenylmethyl}acetamide (CAS No. 1207055-02-4)

2-(1H-pyrazol-1-yl)-N-{2-(trifluoromethoxy)phenylmethyl}acetamide, identified by its Chemical Abstracts Service (CAS) number 1207055-02-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of molecules characterized by a pyrazole core, which is a heterocyclic structure known for its broad spectrum of biological activities. The presence of a trifluoromethoxy group and a phenylmethyl moiety further enhances its pharmacological potential, making it a subject of intense research interest.

The pyrazole scaffold is particularly noteworthy due to its versatility in drug design. Pyrazole derivatives have been extensively studied for their roles as antiviral, anti-inflammatory, anticancer, and antimicrobial agents. The unique electronic properties of the pyrazole ring, arising from its nitrogen atoms, allow for strong interactions with biological targets, thereby modulating various cellular processes. In the case of 2-(1H-pyrazol-1-yl)-N-{2-(trifluoromethoxy)phenylmethyl}acetamide, the pyrazole moiety serves as a key pharmacophore, contributing to the compound's binding affinity and specificity.

The trifluoromethoxy group is another critical feature of this compound. Fluoro substitution in pharmaceuticals is well-documented for its ability to enhance metabolic stability, lipophilicity, and binding affinity. The electron-withdrawing nature of the trifluoromethyl group and the electron-donating effect of the methoxy group create a delicate balance that can influence the compound's pharmacokinetic profile. This modification has been strategically incorporated to improve the compound's bioavailability and target engagement.

The phenylmethyl (benzyl) group in the molecule adds another layer of complexity and functionality. Benzyl groups are commonly used in medicinal chemistry due to their ability to stabilize reactive intermediates and improve solubility. Additionally, the phenyl ring can engage in π-stacking interactions with biological targets, further enhancing binding affinity. The combination of these structural elements in 2-(1H-pyrazol-1-yl)-N-{2-(trifluoromethoxy)phenylmethyl}acetamide suggests a multifaceted approach to drug design, targeting multiple interactions simultaneously.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with high precision. Studies using 2-(1H-pyrazol-1-yl)-N-{2-(trifluoromethoxy)phenylmethyl}acetamide as a lead molecule have revealed promising interactions with enzymes and receptors involved in critical biological pathways. For instance, preliminary computational studies suggest that this compound may interact with kinases and transcription factors, which are often implicated in cancer progression.

In vitro experiments have further validated these hypotheses. Researchers have demonstrated that 2-(1H-pyrazol-1-yl)-N-{2-(trifluoromethoxy)phenylmethyl}acetamide exhibits inhibitory activity against several target enzymes, including those involved in cell proliferation and survival. These findings align with the growing interest in developing small-molecule inhibitors as therapeutic agents. The compound's ability to modulate enzyme activity without significant off-target effects makes it an attractive candidate for further development.

The synthesis of 2-(1H-pyrazol-1-yl)-N-{2-(trifluoromethoxy)phenylmethyl}acetamide presents an interesting challenge due to its complex structure. Multi-step synthetic routes involving cross-coupling reactions, nucleophilic substitutions, and functional group transformations are typically employed to construct the desired framework. Advances in synthetic methodologies have made it possible to produce this compound with high yield and purity, facilitating its use in downstream applications.

One of the most exciting aspects of this compound is its potential therapeutic applications. Given its structural features and biological activity, it has been proposed as a candidate for treating various diseases, including cancer and inflammatory disorders. Preclinical studies are currently underway to evaluate its efficacy and safety profile in animal models. These studies aim to provide further insights into its mechanism of action and potential clinical utility.

The role of fluorine atoms in medicinal chemistry cannot be overstated. The introduction of fluorine into drug molecules can significantly alter their pharmacological properties. For example, fluorinated compounds often exhibit improved pharmacokinetic profiles due to enhanced lipophilicity and metabolic stability. In the case of 2-(1H-pyrazol-1-yl)-N-{2-(trifluoromethoxy)phenylmethyl}acetamide, the trifluoromethoxy group is expected to contribute to these favorable properties.

Another important consideration is the impact of stereochemistry on biological activity. While this particular compound does not contain stereocenters, many drug candidates do. The precise arrangement of atoms in three-dimensional space can significantly influence how a molecule interacts with biological targets. Future research may explore derivatives of 2-(1H-pyrazol-1-yl)-N-{2-(trifluoromethoxy)phenylmethyl}acetamide that incorporate stereogenic centers to optimize their pharmacological properties.

The development of new drugs is a complex process that involves multiple stages, from discovery to clinical trials. Each stage requires careful optimization and validation to ensure that the final product is safe and effective. The study of compounds like 2-(1H-pyrazol-1-yl)-N-{2-(trifluoromethoxy)phenylmethyl}acetamide contributes valuable insights into these processes, helping researchers identify promising leads and refine their strategies for drug design.

In conclusion, 2-(1H-pyrazol-1-yl)-N-{2-(trifluoromethoxy)phenylmethyl}acetamide (CAS No. 1207055-02-4) represents an intriguing example of how structural modifications can influence biological activity. Its unique combination of functional groups makes it a versatile tool for pharmaceutical research, with potential applications in treating various diseases. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in developing new therapies.